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Compound Name:
Dihydridotetrakis(triphenylphosphine

)ruthenium(II)

Cat. No.: B106754 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dihydridotetrakis(triphenylphosphine)ruthenium(II), with the chemical formula

RuH2(PPh3)4, is a versatile and efficient homogeneous catalyst used in a wide array of organic

transformations.[1] This ochre, crystalline solid is particularly noted for its activity in hydrogenation,

transfer hydrogenation, isomerization, and carbon-carbon bond-forming reactions.[1][2][3] Its utility

spans the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.[1] These application

notes provide detailed experimental setups and protocols for several key reactions catalyzed by

RuH2(PPh3)4.

Overview of Catalytic Applications
RuH2(PPh3)4 is a precursor to a coordinatively unsaturated species that is the active catalyst. It

finds application in numerous transformations, highlighting its versatility.
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Catalytic Reaction Substrate Class Product Class Reference

Hydrogenation
Alkenes, Alkynes,

Ketones
Alkanes, Alcohols [3][4]

Transfer Hydrogenation Ketones, Imines Alcohols, Amines [1]

C-H Arylation Acylarenes Diaryl ketones [5]

Michael Addition
Active methylene

compounds
Adducts [2]

Isomerization Alkynes, Allyl alcohols
Allenes, Silyl enol

ethers
[1][2]

Knoevenagel

Condensation
Aldehydes/Ketones

α,β-unsaturated

compounds
[1]

Hydration of Nitriles Nitriles
Amides, Carboxylic

acids
[1]

Oxidative

Condensation
Alcohols Esters [2]

Experimental Workflows and Mechanisms
A general workflow for utilizing RuH2(PPh3)4 in a catalytic reaction involves careful handling under

inert conditions, as the catalyst and its intermediates can be sensitive to air and moisture.
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General Experimental Workflow for RuH2(PPh3)4 Catalysis
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Caption: General workflow for a typical catalytic reaction using RuH2(PPh3)4.
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The catalytic cycle for transfer hydrogenation often involves the formation of a ruthenium hydride

species, which is the key hydrogen-donating intermediate.

Simplified Catalytic Cycle for Transfer Hydrogenation

RuH₂(PPh₃)₄
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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